7,9-Dimethyl-2-[(4-methylbenzyl)sulfanyl]-4-(1-pyrrolidinyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidine

• IUPAC Name: 11,13-dimethyl-4-[(4-methylphenyl)methylsulfanyl]-6-pyrrolidin-1-yl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• InChI: InChI=1S/C23H24N4S2/c1-14-6-8-17(9-7-14)13-28-23-25-19-18-15(2)12-16(3)24-22(18)29-20(19)21(26-23)27-10-4-5-11-27/h6-9,12H,4-5,10-11,13H2,1-3H3
• InChI Key: YVXPHHKRBZDKBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC3=C(C(=N2)N4CCCC4)SC5=C3C(=CC(=N5)C)C
• Molecular Formula: C23H24N4S2
• Molecular Weight: 420.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is not provided in the available sources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the available sources.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing a range of pyrido[3',2':4,5]thieno[3,2-d]pyrimidine derivatives, focusing on their chemical properties and potential as fluorescent compounds or as intermediates for further chemical reactions. For instance, Dashyan et al. (2016) developed a method for preparing derivatives with anticonvulsant activity, highlighting the pharmaceutical potential of these compounds S. Dashyan, E. Paronikyan, A. S. Noravyan, & R. G. Paronikyan, 2016. Yokota et al. (2012) synthesized new fluorescent compounds demonstrating solid-state fluorescence, underlining their utility in material science Kenichirou Yokota et al., 2012.

Biological Activities

Several studies have investigated the biological activities of pyrido[3',2':4,5]thieno[3,2-d]pyrimidine derivatives, including their antimicrobial and anticonvulsant properties. Bakhite et al. (2005) explored the synthesis of novel derivatives, suggesting potential applications in developing new therapeutic agents E. A. Bakhite, A. Al‐Sehemi, & Yoichi M. A. Yamada, 2005. Similarly, Sirakanyan et al. (2015) focused on the reactivity of certain derivatives, leading to the discovery of compounds with promising antimicrobial activity S. Sirakanyan, D. Spinelli, A. Geronikaki, & A. Hovakimyan, 2015.

Advanced Materials and Fluorescence

The solid-state fluorescence properties of these compounds, as investigated by Yokota et al. (2012), indicate potential applications in the development of novel materials with specific optical properties Kenichirou Yokota et al., 2012. This aspect opens avenues for research into sensors, imaging agents, and other applications requiring fluorescence.

Mechanism of Action

The mechanism of action of this compound is not mentioned in the available sources.

Future Directions

The future directions or potential applications of this compound are not mentioned in the available sources.